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Stable Diffusion 3 introduces a paradigm shift from the U-Net-based architectures of previous
versions to a transformer-based model.[2] This change is coupled with a novel generative
process based on a Rectified Flow (RF) formulation, which fundamentally alters how the model
transitions from noise to a coherent image.[1][4]

Rectified Flow (RF) Formulation

Unlike traditional diffusion models that follow complex, curved paths to denoise an image,
Stable Diffusion 3 employs a Rectified Flow (RF) formulation.[1] This method connects data
and noise along a straight, linear trajectory during training.[1][5] The primary advantage of this
approach is the creation of straighter inference paths, which enables high-quality image
generation in fewer sampling steps, thereby increasing efficiency.[1][6]
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Caption: Conceptual difference between Rectified Flow and standard Diffusion paths.

Experimental Protocol: Reweighting the Trajectory

To further enhance the Rectified Flow model, SD3 introduces a novel trajectory sampling
schedule.[1] The methodology is based on the hypothesis that the middle parts of the noise-to-
image trajectory represent the most challenging prediction tasks.[1] Therefore, the training
process is modified to assign more weight to these intermediate steps.[1][7] This reweighting
strategy, also referred to as logit-normal timestep sampling, focuses the model's learning on
the most critical stages of detail refinement, leading to improved image quality and faster
convergence.[7] This approach was validated through comparative tests against 60 other
diffusion trajectories, where the re-weighted RF variant demonstrated consistently superior
performance.[1][3]
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Multimodal Diffusion Transformer (MMDIT)
Architecture

The core of Stable Diffusion 3 is its Multimodal Diffusion Transformer (MMDIT) architecture,
which builds upon the Diffusion Transformer (DiT) model.[1][3] The key innovation of MMDIT is
its approach to handling the two different modalities of input: image and text representations.[1]

Data Representation and Preprocessing

Image Representation: High-resolution images are computationally expensive to process
directly.[7] SD3 addresses this by using an enhanced Variational Autoencoder (VAE) to
compress images into a smaller latent space.[1][7] This VAE utilizes a downsampling factor of 8
and a 16-channel latent space, which efficiently preserves critical visual details while reducing
computational load.[7]

Text Representation: To achieve a nuanced understanding of text prompts, SD3 employs three
separate, pre-trained text encoders: two CLIP models (OpenCLIP-ViT/G and CLIP-VIT/L) and a
T5-XXL model.[1][5][8] This multi-encoder approach provides rich textual embeddings that
guide the image generation process. For greater efficiency during inference, the memory-
intensive 4.7B parameter T5 text encoder can be excluded with only a slight reduction in text
adherence, though it is recommended for generating high-quality typography.[3]

Modality-Specific Processing

A defining feature of the MMDIT is the use of two separate sets of weights for processing image
and text embeddings.[1][9] This is equivalent to having two independent transformers, one for
each modality.[1] The sequences from both transformers are then joined for the attention
operation.[1][9] This allows information to flow bidirectionally between the image and text
tokens, significantly improving the model's overall comprehension of the prompt and its ability
to render accurate typography within the generated image.[1]
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Caption: Core concept of the Multimodal Diffusion Transformer (MMDIT) block.

Training Dataset and Strategy

The training of Stable Diffusion 3 models involves a multi-stage process using a combination of
publicly available and synthetic data. The training data for the SD3 Medium model is
summarized below.

Training Dataset Composition
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Stage Dataset Composition Number of Images

o Synthetic data and filtered
Pre-training ] ) ~1,000,000,000[8][10]
publicly available data

_ ) High-quality aesthetic images
Fine-tuning - ~30,000,000[8][10]
for specific content/style

Fine-tuning Preference data images ~3,000,000[8][10]

Experimental Protocols: Scaling and Stability

Scaling Study: A comprehensive scaling study was conducted by training models of varying
sizes, from a 15-block, 450M parameter model to a 38-block, 8B parameter version.[1] The
results showed a consistent and predictable decrease in validation loss as both model size and
the number of training steps increased, confirming the scalability of the MMDIT architecture.[1]

High-Resolution Training: Training large-scale transformers at high resolutions presents
stability challenges.[6] To mitigate this, SD3 employs a two-stage training protocol:

o First Stage: The model is initially trained at a lower resolution of 256x256 pixels.[6]

e Second Stage: The model is then fine-tuned at higher resolutions using images with mixed
aspect ratios.[6]

This strategy ensures stable training while allowing the model to learn the fine-grained details
necessary for high-resolution image synthesis.

Overall Experimental Workflow

The end-to-end workflow of Stable Diffusion 3 integrates the aforementioned components into
a cohesive system for transforming a text prompt into a high-quality image.

Caption: High-level data flow in the Stable Diffusion 3 architecture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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